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Compound of Interest

Compound Name: VU0467485

Cat. No.: B611759 Get Quote

VU0467485, also known as AZ13713945, is a potent and selective positive allosteric modulator

(PAM) of the muscarinic acetylcholine receptor 4 (M4). Its efficacy across various species is a

critical factor in its preclinical development for treating neuropsychiatric disorders such as

schizophrenia. This guide provides a comparative overview of VU0467485's potency in

different species, supported by experimental data and detailed protocols.

Potency Comparison Across Species
VU0467485 exhibits robust and comparable in vitro potency as an M4 PAM across multiple

species, a desirable characteristic for a preclinical drug candidate. The half-maximal effective

concentration (EC50) values, which indicate the concentration of the compound required to

elicit 50% of its maximal effect, are summarized in the table below. The data was generated

using a calcium mobilization assay in Chinese Hamster Ovary (CHO) cells stably expressing

the respective M4 receptors, in the presence of a sub-threshold EC20 concentration of

acetylcholine (ACh).
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Species Receptor EC50 (nM)
Maximal ACh
Response (%)

Human M4 78.8 80.6 ± 0.7

Rat M4 26.6 68.7 ± 3.4

Dog M4 87 49

Cynomolgus Monkey M4 102 74

Data sourced from multiple studies.[1][2]

The compound demonstrates high selectivity for the M4 receptor over other muscarinic

receptor subtypes (M1, M2, M3, and M5) in both human and rat, with EC50 values for these

off-targets being greater than 30 μM.[1]

Experimental Protocols
The potency of VU0467485 was determined using a cell-based functional assay that measures

the potentiation of the M4 receptor's response to its endogenous ligand, acetylcholine.

Calcium Mobilization Assay
This assay quantifies the increase in intracellular calcium levels following the activation of the

M4 receptor, which is a Gq-coupled receptor in this experimental system.

Cell Line: Chinese Hamster Ovary (CHO) cells stably transfected with the human, rat, dog, or

cynomolgus monkey M4 muscarinic acetylcholine receptor. For signaling, the cells co-express

a chimeric G-protein, Gqi5, to couple the M4 receptor to the phospholipase C pathway.[1]

Procedure:

Cell Culture: CHO cells are cultured under standard conditions until they reach the desired

confluence.

Cell Plating: Cells are seeded into 384-well plates and incubated overnight.
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Dye Loading: The cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

for a specific duration at 37°C.

Compound Addition: A range of concentrations of VU0467485 is added to the wells.

Agonist Stimulation: An EC20 concentration of acetylcholine (the concentration that

produces 20% of the maximal response) is added to the wells to stimulate the M4 receptor.

Signal Detection: The change in fluorescence, corresponding to the increase in intracellular

calcium, is measured using a fluorescence plate reader (e.g., FLIPR).

Data Analysis: The fluorescence data is normalized and plotted against the log concentration

of VU0467485 to generate a concentration-response curve. The EC50 value is calculated

from this curve using non-linear regression.[1]

Visualizing the Mechanisms
To better understand the biological context and experimental setup, the following diagrams

illustrate the M4 receptor signaling pathway and the experimental workflow for assessing

VU0467485 potency.
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Caption: M4 receptor signaling pathway potentiated by VU0467485.
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Caption: Workflow for the calcium mobilization assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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